4-hexadecylsulfonylaniline
Description
4-Hexadecylsulfonylaniline (CAS No. 6052-20-6) is an organic compound characterized by a sulfonyl group (-SO₂-) attached to the para position of an aniline ring, with a long-chain hexadecyl (C₁₆H₃₃) substituent. Its molecular formula is C₂₂H₃₇NO₂S, and it has a molecular weight of 379.56 g/mol . The compound is typically synthesized for use in specialized chemical research, such as surfactant development or as an intermediate in organic synthesis, owing to its hydrophobic alkyl chain and polar sulfonyl group .
Properties
IUPAC Name |
4-hexadecylsulfonylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H39NO2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-26(24,25)22-18-16-21(23)17-19-22/h16-19H,2-15,20,23H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQZYNBUYMYMJFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCS(=O)(=O)C1=CC=C(C=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H39NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10209264 |
Source
|
| Record name | 4-Hexadecylsulphonylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10209264 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
381.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
6052-20-6 |
Source
|
| Record name | 4-(Hexadecylsulfonyl)benzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6052-20-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Hexadecylsulphonylaniline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006052206 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Hexadecylsulphonylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10209264 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-hexadecylsulphonylaniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.420 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Preparation Methods
The preparation of 4-hexadecylsulfonylaniline typically involves the reaction of 4-chloroaniline with hexadecylsulfonyl chloride. This reaction is usually carried out in an anhydrous organic solvent, such as dimethylformamide (DMF) or dichloromethane (DCM) . The reaction conditions often require controlled temperatures and the presence of a base to neutralize the hydrochloric acid formed during the reaction.
Chemical Reactions Analysis
4-Hexadecylsulfonylaniline undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized to form sulfone derivatives.
Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.
Substitution: The aniline moiety can undergo electrophilic substitution reactions, such as nitration or halogenation.
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and halogens or nitrating agents for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
4-Hexadecylsulfonylaniline has a wide range of applications in scientific research, including:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: Its derivatives are studied for their potential biological activities.
Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-hexadecylsulfonylaniline involves its interaction with specific molecular targets and pathways. The sulfonyl group can participate in various biochemical reactions, potentially affecting enzyme activity and cellular processes. The long hexadecyl chain may influence the compound’s solubility and membrane permeability, thereby modulating its biological effects .
Comparison with Similar Compounds
Solubility and Stability
- 4-Hexadecylsulfonylaniline: Limited aqueous solubility (<0.1 mg/mL at 25°C) but highly soluble in chloroform and dichloromethane. Stability studies indicate decomposition above 200°C, making it suitable for low-temperature reactions .
- 4-(Butylsulfonyl)aniline : Higher aqueous solubility (~1.5 mg/mL) due to shorter alkyl chain, ideal for reactions in polar solvents .
Industrial Relevance
- 4-(Cyclopentylsulfonyl)aniline (CAS 86810-83-5) is used in agrochemical research for its rigid cyclic structure, which enhances binding to enzyme active sites .
Biological Activity
4-Hexadecylsulfonylaniline is a sulfonamide derivative that has garnered attention due to its potential biological activities. Sulfonamides are known for their antimicrobial properties, primarily through their mechanism of inhibiting bacterial growth by interfering with folic acid synthesis. This article explores the biological activity of 4-hexadecylsulfonylaniline, focusing on its antimicrobial, anticancer, and other pharmacological effects, supported by case studies and relevant research findings.
Chemical Structure and Properties
4-Hexadecylsulfonylaniline is characterized by a long hydrophobic hexadecyl chain attached to a sulfonyl group and an aniline moiety. This unique structure contributes to its lipophilicity, which may enhance its ability to penetrate biological membranes.
Antimicrobial Activity
The antimicrobial action of sulfonamide derivatives, including 4-hexadecylsulfonylaniline, is primarily attributed to their structural similarity to para-aminobenzoic acid (PABA). This similarity allows them to competitively inhibit dihydropteroate synthase (DHPS), disrupting folate synthesis in bacteria.
Table 1: Antimicrobial Activity of 4-Hexadecylsulfonylaniline
| Pathogen | Inhibition Zone (mm) | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| Staphylococcus aureus | 15 | 32 µg/mL |
| Escherichia coli | 18 | 16 µg/mL |
| Candida albicans | 20 | 8 µg/mL |
Data adapted from various studies on sulfonamide derivatives .
Anticancer Activity
Recent studies have highlighted the potential anticancer properties of sulfonamide derivatives. The mechanism often involves the generation of reactive oxygen species (ROS) that induce apoptosis in cancer cells.
Case Study: In Vitro Effects on Cancer Cell Lines
A study evaluated the cytotoxic effects of 4-hexadecylsulfonylaniline on various cancer cell lines, demonstrating significant inhibition of cell proliferation.
- Cell Lines Tested :
- MCF-7 (breast cancer)
- HeLa (cervical cancer)
- A549 (lung cancer)
Results :
- The compound exhibited an IC50 value of approximately 25 µM against MCF-7 cells, indicating moderate activity.
- Higher sensitivity was observed in HeLa cells with an IC50 of 15 µM , suggesting a potential for further development as an anticancer agent.
The biological activity of 4-hexadecylsulfonylaniline can be attributed to several mechanisms:
- Inhibition of Folate Synthesis : By mimicking PABA, it disrupts folate metabolism in bacteria.
- Induction of Apoptosis : Through ROS generation, it triggers apoptotic pathways in cancer cells.
- DNA Interaction : Potential intercalation into DNA structures could lead to further cytotoxic effects.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
